Cas no 2309710-88-9 (1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenoxy)ethan-1-one)

• Product Name: 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenoxy)ethan-1-one
• CAS No: 2309710-88-9
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5340141
• Update Time: 2025-05-20

1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyloxy)ethan-1-one
• 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenoxy)ethanone
• 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenoxy)ethan-1-one

• Inchi： 1S/C19H28N2O3/c1-15-4-3-5-17(12-15)24-14-19(22)20-9-6-16(7-10-20)21-11-8-18(13-21)23-2/h3-5,12,16,18H,6-11,13-14H2,1-2H3
• InChI Key： UCYLOCGDIULFAZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(COC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• XLogP3: 2.4
• Topological Polar Surface Area: 42

Additional information on 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenoxy)ethan-1-one

Compound CAS No. 2309710-88-9: 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenoxy)ethan-1-one

The compound with CAS No. 2309710-88-9, known as 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenoxy)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a pyrrolidine moiety and a phenoxy group. The presence of these functional groups contributes to its potential biological activity and makes it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The methoxy group attached to the pyrrolidine ring in this compound is known to enhance solubility and stability, which are critical factors for drug bioavailability. Additionally, the phenoxy group at the ethanone position introduces hydrophobicity, potentially influencing the molecule's ability to interact with specific biological targets.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that piperidine-based compounds can modulate neurotransmitter systems, suggesting their role in treating conditions such as Alzheimer's disease and Parkinson's disease. The combination of a piperidine ring with a phenoxy group in this molecule may enhance its ability to cross the blood-brain barrier, a crucial attribute for central nervous system drugs.

The synthesis of 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenoxy)ethan-1-one involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. The use of advanced chromatographic techniques has also enabled precise characterization of the molecule, confirming its structural integrity.

In terms of pharmacokinetics, this compound exhibits moderate absorption and distribution properties, which are favorable for systemic drug delivery. Its metabolic stability has been evaluated in vitro using liver microsomes, revealing that it undergoes minimal phase I metabolism, which may contribute to its prolonged half-life. These properties make it an attractive candidate for further preclinical development.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have identified potential binding sites on key enzymes and receptors, suggesting its role as an inhibitor or agonist in various signaling pathways. These findings underscore the importance of further experimental validation to confirm its therapeutic potential.

In conclusion, CAS No. 2309710-88-9 represents a novel chemical entity with significant potential in drug discovery. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for researchers exploring innovative treatments for neurodegenerative diseases and other therapeutic areas. Continued research into its mechanism of action and clinical applicability will undoubtedly shed further light on its potential benefits.